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Compound of Interest

Compound Name: Methyl retinoate

Cat. No.: B7769982

For researchers, scientists, and drug development professionals, meticulous adherence to
safety protocols is paramount, extending to the proper disposal of all laboratory chemicals.
Methyl retinoate, a retinoid compound, requires careful handling and disposal to ensure the
safety of laboratory personnel and to prevent environmental contamination. This guide provides
essential, step-by-step logistical and safety information for the proper disposal of methyl
retinoate, reinforcing our commitment to being your trusted partner in laboratory safety and
chemical handling.

Immediate Safety and Disposal Plan

Methyl retinoate should be treated as a hazardous waste. Although a specific Safety Data
Sheet (SDS) for methyl retinoate (CAS No. 339-16-2) is not readily available in public
domains, data from structurally similar compounds, such as all-trans-retinoic acid and its
derivatives, indicate potential reproductive toxicity and high aquatic toxicity. Therefore, the
precautionary principle dictates that methyl retinoate be handled and disposed of with the
same level of caution.

Key Safety Precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat, when handling methyl retinoate waste.

» Avoid Contamination: Prevent methyl retinoate from entering drains or waterways, as it is
expected to be very toxic to aquatic life with long-lasting effects.[1][2]
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» Spill Management: In case of a spill, avoid generating dust. Use dry clean-up procedures.
Collect the residue in a sealed container for disposal as hazardous waste.

Step-by-Step Disposal Protocol

The proper disposal of methyl retinoate involves a systematic process of waste
characterization, collection, storage, and transfer.

1. Waste Characterization and Classification:

While a specific Resource Conservation and Recovery Act (RCRA) waste code for methyl
retinoate is not explicitly assigned, it should be managed as hazardous waste. Your
institution's Environmental Health and Safety (EHS) department will provide the final
determination, but it may be classified based on the following characteristics:

» Toxicity (D-Code): Retinoids as a class are known for their biological activity and potential
toxicity. If the waste fails the Toxicity Characteristic Leaching Procedure (TCLP), it would be
assigned a D-code.

o Listed Waste (P- or U-Code): If the methyl retinoate is a discarded commercial chemical
product, it could potentially be classified as a U- or P-listed waste. This is less likely in a
research setting where it is used as a reagent.

2. Waste Collection and Segregation:

o Designated Waste Container: Use a dedicated, properly labeled hazardous waste container
for all methyl retinoate waste, including pure substance, contaminated labware (e.qg.,
pipette tips, vials), and spill cleanup materials.

o Container Compatibility: The container must be made of a material compatible with methyl
retinoate and any solvents used.

e Segregation: Do not mix methyl retinoate waste with other incompatible waste streams.
Keep it segregated from strong oxidizing agents.

3. Labeling and Storage:
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Proper Labeling: The waste container must be clearly labeled with the words "Hazardous
Waste," the full chemical name "Methyl Retinoate,” and a description of the contents (e.g.,
"solid methyl retinoate,” "'methyl retinoate in methanol solution™).[3][4][5]

e Secure Storage: Store the waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory. The SAA should be under the control of the laboratory
personnel.

o Container Closure: Keep the waste container securely closed at all times, except when
adding waste.

4. Disposal and Pickup:

o Contact EHS: Once the waste container is full or has reached the accumulation time limit set
by your institution (typically 90 or 180 days), contact your EHS department to arrange for a
waste pickup.

» Professional Disposal: Do not attempt to dispose of methyl retinoate waste through regular
trash or down the sink. It must be disposed of through a licensed hazardous waste disposal
facility.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative information related to the
handling and disposal of retinoids.
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Parameter Value/information Source
CAS Number 339-16-2

Molecular Formula C21H3002

Molecular Weight 314.46 g/mol

Suspected of damaging fertility

or the unborn child. Harmful if
Toxicity swallowed. Very toxic to

aquatic life with long-lasting

effects.

Not specifically listed. Must be

evaluated for characteristic
RCRA Waste Code waste properties (e.g., toxicity).

Consult your institution's EHS

department.

UN 3077 (for environmentally
UN Number (for transport of _
o hazardous substance, solid,
similar compounds)
n.o.s.)

Experimental Protocols Referenced

The disposal procedures outlined are based on standard protocols for handling hazardous
chemical waste in a laboratory setting. These protocols are derived from guidelines established
by regulatory bodies such as the U.S. Environmental Protection Agency (EPA) and are
implemented by institutional Environmental Health and Safety (EHS) departments.

Visualizing the Disposal Workflow

To further clarify the procedural steps for the proper disposal of methyl retinoate, the following
diagram illustrates the decision-making and operational workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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